Cas no 40885-82-3 (2-(2-Phenylhydrazono)malonic acid)

• Product Name: 2-(2-Phenylhydrazono)malonic acid
• CAS No: 40885-82-3
• MF: C₉H₅N₂O₄
• MW: 205.147001981735
• CID: 828965
• PubChem ID: 548634
• Update Time: 2025-05-21

2-(2-Phenylhydrazono)malonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenylhydrazono)malonic acid
• 2-(phenylhydrazinylidene)propanedioic acid
• 2-(Phenylhydrazono)malonic acid
• Ketomalonic acid phenylhydrazone
• mesoxalic acid phenylhydrazone
• Mesoxalsaeure-phenylhydrazon
• phenylhydrazono-malonic acid
• Phenylhydrazono-malonsaeure
• DTXSID20338352
• 2-(PHENYLHYDRAZONO)MALONICACID
• Mesoxalic acid, phenylhydrazone
• 2-(2-phenylhydrazin-1-ylidene)propanedioic acid
• 2-(Phenylhydrazono)malonic acid #
• Propanedioic acid, (phenylhydrazono)-
• 2-(phenylhydrazono)-malonic acid
• SCHEMBL1123900
• Mesoxalsaurephenylhydrazon
• DA-17155
• (phenylhydrazono)malonic acid
• 2-(2-Phenylhydrazono)malonicacid
• 40885-82-3

• MDL： MFCD00021716
• Inchi： 1S/C9H5N2O4/c12-8(13)7(9(14)15)11-10-6-4-2-1-3-5-6/h1-5H
• InChI Key： OXRGOYIDFIASTR-UHFFFAOYSA-N
• SMILES： [O]C(/C(/C(=O)[O])=N/[N]C1C=CC=CC=1)=O |^1:0,5,7|

Computed Properties

• Exact Mass: 208.04800
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 98.99000
• LogP: 0.69670

2-(2-Phenylhydrazono)malonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-(2-Phenylhydrazono)malonic acid

2-(2-Phenylhydrazono)malonic Acid: A Comprehensive Overview

2-(2-Phenylhydrazono)malonic acid, a compound with the CAS number 40885-82-3, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a malonic acid backbone with a phenylhydrazine moiety. The phenylhydrazine group introduces interesting electronic and steric properties, making this compound a valuable building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-(2-Phenylhydrazono)malonic acid in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The malonic acid moiety serves as an excellent platform for further functionalization, enabling the incorporation of diverse substituents that can modulate biological activity. For instance, derivatives of this compound have shown promising results in inhibiting key enzymes associated with inflammatory pathways, suggesting its potential as a lead molecule for therapeutic intervention.

In addition to its pharmacological applications, 2-(2-Phenylhydrazono)malonic acid has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional surface areas and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent advancements in MOF synthesis have leveraged the unique properties of this compound to create highly efficient materials with unprecedented performance metrics.

The synthesis of 2-(2-Phenylhydrazono)malonic acid typically involves a two-step process: the preparation of malonic acid derivatives followed by their reaction with phenylhydrazine. This approach ensures high yields and excellent control over the product's purity. Researchers have optimized reaction conditions to minimize side reactions and maximize the formation of the desired product. Furthermore, green chemistry principles have been integrated into the synthesis process, reducing environmental impact while maintaining high-quality standards.

One of the most intriguing aspects of 2-(2-Phenylhydrazono)malonic acid is its versatility in chemical transformations. It can undergo a wide range of reactions, including condensations, cyclizations, and cross-couplings, enabling the construction of complex molecular architectures. For example, its participation in Stetter reactions has led to the formation of biologically relevant heterocycles, while its use in Suzuki-Miyaura couplings has facilitated the creation of diverse aromatic systems. These reactions underscore its importance as a versatile building block in organic synthesis.

From an analytical perspective, 2-(2-Phenylhydrazono)malonic acid has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy. These studies have provided valuable insights into its electronic structure, conformational preferences, and interaction patterns with other molecules. For instance, NMR studies have revealed that the phenylhydrazine group adopts specific conformations that influence the compound's reactivity and selectivity in various chemical reactions.

Looking ahead, ongoing research is focused on expanding the scope of applications for 2-(2-Phenylhydrazono)malonic acid. Scientists are exploring its potential in bioconjugation chemistry, where it could serve as a linker for attaching biomolecules such as proteins and nucleic acids to solid surfaces. Additionally, efforts are underway to harness its properties for developing novel sensors capable of detecting analytes such as heavy metals or harmful gases with high sensitivity and selectivity.

In conclusion, 2-(2-Phenylhydrazono)malonic acid is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with its ability to participate in a wide range of chemical transformations, makes it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is likely to grow further.